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Compound of Interest

Compound Name: 5,7,3',4'-Tetramethoxyflavone

Cat. No.: B192521 Get Quote

Application Notes and Protocols: 5,7,3',4'-
Tetramethoxyflavone
Audience: Researchers, scientists, and drug development professionals.

Introduction

5,7,3',4'-Tetramethoxyflavone (TMF), also known as Luteolin tetramethyl ether, is a naturally

occurring polymethoxyflavone found in various plants, including Murraya paniculata and

Kaempferia parviflora.[1][2] It has garnered significant interest in the scientific community due

to its diverse biological activities, including anti-inflammatory, anti-cancer, chondroprotective,

and anti-parasitic properties.[1][3][4] TMF's mechanism of action involves the modulation of

several key signaling pathways, making it a promising candidate for further investigation in

drug discovery and development.[5][6]

This document provides detailed protocols for the preparation of 5,7,3',4'-
Tetramethoxyflavone stock solutions for both in vitro and in vivo experiments, ensuring

accurate and reproducible results.

Physicochemical Properties
A summary of the key physicochemical properties of 5,7,3',4'-Tetramethoxyflavone is

presented in the table below.
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Property Value Reference

Synonyms

5,7,3',4'-tetramethyl Luteolin

ether, Methoxyluteolin,

Tetramethyl camphoral

[1]

CAS Number 855-97-0 [1][7]

Molecular Formula C₁₉H₁₈O₆ [1][7]

Molecular Weight 342.3 g/mol [1]

Appearance Solid [1]

Purity ≥98% [1]

Melting Point 190-195°C [7]

Storage -20°C [1]

Stability ≥ 4 years [1]

Solubility Data
The solubility of 5,7,3',4'-Tetramethoxyflavone in common laboratory solvents is crucial for

the preparation of stock solutions.

Solvent Solubility
Concentration
(mM)

Reference

Dimethyl Sulfoxide

(DMSO)
Soluble, 8.33 mg/mL 24.33 mM [1][3]

Methanol Soluble Not specified [1]

Ethanol Soluble Not specified [8]

Note: It is recommended to use high-purity, anhydrous solvents to prepare stock solutions. To

enhance solubility, gentle warming to 37°C and sonication in an ultrasonic bath can be

employed.[3][9]
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Experimental Protocols
Protocol 1: Preparation of High-Concentration Stock
Solution for In Vitro Use
This protocol describes the preparation of a 10 mM stock solution of 5,7,3',4'-
Tetramethoxyflavone in DMSO.

Materials:

5,7,3',4'-Tetramethoxyflavone (purity ≥98%)

Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Calibrated micropipettes

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of TMF needed using the following formula: Mass (mg) = Molarity (mol/L) x Volume (L) x

Molecular Weight ( g/mol ) x 1000 Mass (mg) = 0.010 mol/L x 0.001 L x 342.3 g/mol x 1000 =

3.423 mg

Weigh the compound: Accurately weigh 3.423 mg of 5,7,3',4'-Tetramethoxyflavone and

transfer it to a sterile microcentrifuge tube.

Dissolve in DMSO: Add 1 mL of cell culture grade DMSO to the microcentrifuge tube.

Ensure complete dissolution: Vortex the tube thoroughly until the compound is completely

dissolved. If necessary, gently warm the solution to 37°C or sonicate for a short period.

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 µL)

in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b192521?utm_src=pdf-body
https://www.benchchem.com/product/b192521?utm_src=pdf-body
https://www.benchchem.com/product/b192521?utm_src=pdf-body
https://www.benchchem.com/product/b192521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[3][9] The solid compound is stable for at least 4 years when

stored at -20°C.[1]

Workflow for Preparing In Vitro Stock Solution

Stock Solution Preparation

Weigh 3.423 mg TMF

Add 1 mL DMSO

Vortex / Sonicate to Dissolve

Aliquot into smaller volumes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM TMF stock solution in DMSO.

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments
This protocol outlines the dilution of the high-concentration stock solution to prepare working

solutions for treating cells in culture.
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Materials:

10 mM 5,7,3',4'-Tetramethoxyflavone stock solution in DMSO

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Sterile tubes for dilution

Procedure:

Determine the final concentration: Decide on the final concentrations of TMF required for

your experiment (e.g., 1 µM, 10 µM, 50 µM).

Serial dilution: Perform serial dilutions of the 10 mM stock solution in cell culture medium to

achieve the desired final concentrations. It is crucial to ensure that the final concentration of

the solvent (DMSO) in the cell culture medium is non-toxic to the cells, typically below 0.5%

(v/v).[10][11]

Example Dilution for 10 µM working solution:

To prepare 1 mL of a 10 µM working solution from a 10 mM stock, you would perform a

1:1000 dilution.

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

The final DMSO concentration will be 0.1%.

Vehicle control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as used for the highest concentration of TMF.

Apply to cells: Add the prepared working solutions to your cell cultures and proceed with the

experiment.
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5,7,3',4'-Tetramethoxyflavone has been shown to modulate multiple intracellular signaling

pathways, contributing to its diverse biological effects. A simplified diagram illustrating some of

the key pathways is provided below.
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Caption: Key signaling pathways modulated by 5,7,3',4'-Tetramethoxyflavone.

Safety Precautions
Standard laboratory safety practices should be followed when handling 5,7,3',4'-
Tetramethoxyflavone and the solvents used for its dissolution.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation

of dust.

In case of contact with skin or eyes, rinse immediately with plenty of water.

Consult the Material Safety Data Sheet (MSDS) for detailed safety information.[12]
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By following these detailed application notes and protocols, researchers can confidently

prepare and utilize 5,7,3',4'-Tetramethoxyflavone solutions for their experimental needs,

contributing to a better understanding of its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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